Cas no 2153766-07-3 (2-(1-{(tert-butoxy)carbonylamino}-4,4-difluorocyclohexyl)acetic acid)

2-(1-{(tert-butoxy)carbonylamino}-4,4-difluorocyclohexyl)acetic acid structure
2153766-07-3 structure
Product Name:2-(1-{(tert-butoxy)carbonylamino}-4,4-difluorocyclohexyl)acetic acid
CAS No:2153766-07-3
MF:C13H21F2NO4
MW:293.306951284409
CID:5611358
PubChem ID:165890721
Update Time:2023-11-25

2-(1-{(tert-butoxy)carbonylamino}-4,4-difluorocyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2153766-07-3
    • EN300-816730
    • 2-(1-{[(tert-butoxy)carbonyl]amino}-4,4-difluorocyclohexyl)acetic acid
    • 2-(1-{(tert-butoxy)carbonylamino}-4,4-difluorocyclohexyl)acetic acid
    • Inchi: 1S/C13H21F2NO4/c1-11(2,3)20-10(19)16-12(8-9(17)18)4-6-13(14,15)7-5-12/h4-8H2,1-3H3,(H,16,19)(H,17,18)
    • InChI Key: NVEJVHBIGFDRSS-UHFFFAOYSA-N
    • SMILES: FC1(CCC(CC(=O)O)(CC1)NC(=O)OC(C)(C)C)F

Computed Properties

  • Exact Mass: 293.14386448g/mol
  • Monoisotopic Mass: 293.14386448g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 75.6Ų

2-(1-{(tert-butoxy)carbonylamino}-4,4-difluorocyclohexyl)acetic acid Pricemore >>

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